2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• Molecular Formula: C21H14N4O3
• Molecular Weight: 370.4 g/mol
• SMILES: C1=COC(=C1)CN2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=CC=NC=C5
• InChI: InChI=1S/C21H14N4O3/c26-20-16-12-17-19(6-10-25(21(17)27)14-3-7-22-8-4-14)23-18(16)5-9-24(20)13-15-2-1-11-28-15/h1-12H,13H2
• InChIKey: LKPVZYFLCVVOQO-UHFFFAOYSA-N

2-(2-Furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione: Structural Class, Core Scaffold Provenance, and Procurement Identity

2-(2-Furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione (CAS 1158779-17-9; molecular formula C₂₁H₁₄N₄O₃; molecular weight 370.4 g/mol) is a fully synthetic, achiral heterocyclic small molecule belonging to the pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione chemotype . The core scaffold is a tetracyclic fused system comprising a central 1,6-naphthyridine ring annulated to a pyridin-2-one, with N2-substituted 2-furylmethyl and N8-substituted 4-pyridyl groups . This compound is catalogued within commercial screening libraries (ChemBridge EXPRESS-Pick Collection) as a solid-form, research-use-only substance . The pyrido[4,3-b][1,6]naphthyridine scaffold is established in the patent literature as a calcium antagonist pharmacophore, with demonstrated utility in blood vessel disease models, originally disclosed in US4720499 and EP0239887 [1].

Chemistry Pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold

Substitution N2-(2-Furylmethyl), N8-(4-pyridyl) dual heteroaryl pattern

Research Class Calcium antagonist pharmacophore (patent-classified, vascular model context)

• [1] Goedecke AG. Pyrido[4,3-b][1,6]naphthyridine derivatives, process for producing them and their use. US Patent 4,720,499; EP 0239887 A1, 1987. View Source

Why In-Class Pyrido[4,3-b][1,6]naphthyridine-1,9-diones Cannot Be Assumed Interchangeable with 2-(2-Furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

Within the pyrido[4,3-b][1,6]naphthyridine-1,9-dione series, both the N2 and N8 substituents independently modulate calcium channel antagonist potency, vascular selectivity, and physicochemical properties [1]. The target compound bears a unique combination: a 2-furylmethyl group at N2 (introducing a π-excessive heteroaromatic with hydrogen-bond acceptor capacity) and a 4-pyridyl group at N8 (a π-deficient heteroaromatic with distinct metal-coordination geometry vs. the more common 2-pyridyl isomer). Published structure–activity relationship (SAR) data for the dihydronaphthyridine class demonstrate that even minor substituent changes at these positions produce statistically significant shifts in vascular vs. cardiac selectivity ratios in porcine isolated tissue assays [2]. Consequently, substituting a close analog—such as 2-benzyl-8-(2-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione (CAS 1144437-01-3) or 2-(3-chlorophenyl)-8-(2-furylmethyl)pyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione—without quantitative bridging data carries the risk of unpredictable shifts in target engagement, solubility, and ADME profile.

• N2 and N8 substituents independently modulate calcium channel potency and vascular selectivity; analogs with altered substituents may exhibit shifted pharmacological profiles.

• 4-Pyridyl (N8) vs. 2-pyridyl isomer presents distinct hydrogen-bond acceptor geometry and metal-coordination capacity; target engagement may differ, limiting direct interchangeability.

• In-class analogs with triazole, amino, chlorophenyl, or benzyl substitution lack the 4-pyridyl moiety; substitution without bridging data carries risk of unpredictable ADME and pharmacodynamic shifts.

• [1] Goedecke AG. Pyrido[4,3-b][1,6]naphthyridine derivatives, process for producing them and their use. US Patent 4,720,499; EP 0239887 A1, 1987. View Source
• [2] Werner G, et al. Hydrophobic properties of novel dihydronaphthyridine calcium antagonists and biological activity in porcine isolated cardiac and vascular smooth muscle. J Cardiovasc Pharmacol. 1991; 18(Suppl 10): S45-S50. View Source

Quantitative Differentiation Evidence for 2-(2-Furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione vs. Its Closest Structural Analogs

N8-(4-Pyridyl) vs. N8-(2-Pyridyl) Substitution: Predicted Hydrogen-Bond Acceptor Geometry and Metal-Coordination Divergence

The target compound carries a 4-pyridyl substituent at N8, whereas the most closely catalogued analog—2-benzyl-8-(2-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione (CAS 1144437-01-3, MW 380.4)—bears a 2-pyridyl group . The 4-pyridyl nitrogen projects linearly away from the attachment point, presenting an unhindered hydrogen-bond acceptor and metal-coordination site, while the 2-pyridyl nitrogen is sterically constrained adjacent to the scaffold . In the dihydronaphthyridine calcium antagonist series, the position of the pyridyl nitrogen is known to influence vascular selectivity ratios measured in porcine isolated right coronary artery vs. ventricular trabeculae preparations [1]. Because no head-to-head IC₅₀ data have been published for this specific compound pair, the predicted difference in coordination geometry constitutes a physicochemical differentiation rationale rather than a confirmed biological effect size.

N8 Pyridyl Geometry

Data to verify

4-pyridyl: linear N projection, unhindered. 2-pyridyl analog: sterically constrained N. No quantitative selectivity data for this pair.

Structural basis for potential binding divergence; coordination geometry may influence calcium channel subunit interaction.

Requires experimental confirmation; class-level SAR supports relevance.

Evidence Dimension	Pyridyl nitrogen orientation and steric accessibility
Target Compound Data	4-pyridyl at N8: nitrogen para to attachment point; unrestricted rotation; linear lone-pair projection
Comparator Or Baseline	2-Benzyl-8-(2-pyridyl) analog (CAS 1144437-01-3): 2-pyridyl at N8; nitrogen ortho to attachment; sterically hindered
Quantified Difference	Qualitative structural difference; no quantitative biological ratio available for this pair
Conditions	Structural comparison based on established chemical principles and patent SAR trends [1]

Why This Matters

The 4-pyridyl isomer offers a distinct coordination geometry that may alter metal-dependent biological interactions (e.g., calcium channel subunit binding) compared to 2-pyridyl analogs, making it a non-interchangeable tool compound.

• [1] Goedecke AG. Pyrido[4,3-b][1,6]naphthyridine derivatives, process for producing them and their use. US Patent 4,720,499; EP 0239887 A1, 1987. View Source

N2-(2-Furylmethyl) vs. N2-Benzyl Lipophilicity and Hydrogen-Bond Acceptor Count: Predicted logP and PSA Shifts

The target compound differs from the N2-benzyl analog (2-benzyl-8-(2-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione, CAS 1144437-01-3, MW 380.4) at the N2 position: 2-furylmethyl vs. benzyl . The replacement of a phenyl ring (benzyl) with a furan ring (2-furylmethyl) introduces an endocyclic oxygen atom that acts as an additional hydrogen-bond acceptor, increases polar surface area, and reduces calculated logP. Although experimentally measured logP values are not available for either compound in the public domain, the molecular formula difference (C₂₁H₁₄N₄O₃ for the target vs. C₂₃H₁₆N₄O₂ for the benzyl analog) results in a mass difference of 10.0 Da and an additional oxygen atom in the target compound (three oxygens vs. two), predicting lower passive membrane permeability and altered tissue distribution .

N2 Substitution

Data to verify

Furylmethyl (target) vs. benzyl (analog): endocyclic O adds H-bond acceptor, predicts higher PSA and lower logP. ΔMW = -10 Da.

May reduce passive membrane permeability and alter non-specific protein binding relative to benzyl analog.

Predicted from molecular formula; no experimental logP/PSA published.

Evidence Dimension	Predicted lipophilicity and hydrogen-bond acceptor count
Target Compound Data	N2-(2-Furylmethyl); mol. formula C₂₁H₁₄N₄O₃; MW 370.4; 3 oxygen atoms (includes furan endocyclic O); predicted higher PSA, lower logP
Comparator Or Baseline	N2-Benzyl analog (CAS 1144437-01-3); mol. formula C₂₃H₁₆N₄O₂; MW 380.4; 2 oxygen atoms; predicted lower PSA, higher logP
Quantified Difference	ΔMW = -10.0 Da; ΔO count = +1; no experimental logP or PSA values available
Conditions	Physicochemical prediction based on molecular formula and functional group analysis; no experimentally measured logP or PSA data published

Why This Matters

The additional hydrogen-bond acceptor and lower predicted lipophilicity of the furylmethyl-substituted compound may reduce non-specific protein binding and alter oral absorption compared to the benzyl analog, relevant for users selecting compounds for in vivo pharmacokinetic studies.

Pyrido[4,3-b][1,6]naphthyridine Core vs. Dihydropyridine Core: Class-Level Vascular Selectivity Advantage in Porcine Isolated Tissue

The pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold is structurally related to the dihydropyridine calcium antagonists (e.g., nisoldipine) but incorporates an additional fused pyridone ring. In a comparative study employing porcine isolated ventricular trabeculae and right coronary arteries, dihydronaphthyridine-class calcium antagonists demonstrated considerably higher vascular selectivity compared to nisoldipine, primarily due to their relative uneffectiveness in cardiac muscle preparations [1]. Specifically, the dihydronaphthyridines exhibited lower negative inotropic potency (cardiac depression) while maintaining vasorelaxant efficacy, translating to a superior vascular-to-cardiac selectivity ratio. Although the target compound itself was not tested in this published study, the class-level inference is that the pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold inherently favors vascular over cardiac calcium channel blockade, a property not shared by classical 1,4-dihydropyridines.

Vascular Selectivity (Class)

Class-level inference

Pyrido[4,3-b][1,6]naphthyridine-1,9-diones exhibited higher vascular selectivity vs nisoldipine in porcine isolated tissue (published class data).

Scaffold may favor vascular over cardiac calcium channel activity; supports vascular research model selection.

Compound-specific selectivity not established; class-level finding only.

Evidence Dimension	Vascular vs. cardiac calcium channel antagonist selectivity ratio
Target Compound Data	Not directly tested; inferred class-level behavior from pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold
Comparator Or Baseline	Nisoldipine (dihydropyridine calcium antagonist); dihydronaphthyridine analogs exhibited higher vascular selectivity in the same assay
Quantified Difference	Qualitative finding: 'vascular selectivity of the dihydronaphthyridines was considerably higher than that of...nisoldipine'; exact selectivity ratios not disclosed in the abstract
Conditions	Porcine isolated ventricular trabeculae (cardiac) vs. right coronary artery (vascular) contractile force measurements [1]

Why This Matters

For researchers studying calcium channel pharmacology, the pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold may offer a starting point with reduced cardiac liability compared to classical dihydropyridines, justifying procurement of this chemotype for vascular-selective probe development.

• [1] Werner G, et al. Hydrophobic properties of novel dihydronaphthyridine calcium antagonists and biological activity in porcine isolated cardiac and vascular smooth muscle. J Cardiovasc Pharmacol. 1991; 18(Suppl 10): S45-S50. https://rd.springer.com/article/10.1007/BF02634124 (accessed 2026-05-13). View Source

Pyrido[4,3-b][1,6]naphthyridine Derivatives as Calcium Antagonists: Patent-Exemplified Pharmacological Class Assignment

The foundational patent US4720499 (also published as EP0239887) explicitly classifies the pyrido[4,3-b][1,6]naphthyridine-1,9-dione series as calcium antagonists with utility in treating blood vessel diseases including hypertension, cardiac arrhythmias, angina pectoris, and coronary artery vasospasm [1]. The patent describes preferred embodiments with aromatic/heteroaromatic substituents at R¹ (equivalent to the N8 position in the target compound) and indicates that the compounds act as calcium entry blockers analogous to dihydropyridines but via a structurally distinct pharmacophore [1]. While quantitative IC₅₀ or Kd values are not disclosed in the patent document for individual compounds, the patent designation as calcium antagonists provides a regulatory-grade classification that distinguishes this scaffold from 1,6-naphthyridine derivatives claimed for kinase inhibition (e.g., DYRK/CLK inhibitors, WO2025/038277) or PDE IV inhibition (e.g., 8-aryl-1,7-naphthyridines) [2].

Pharmacological Class

Class-level inference

US4720499 classifies pyrido[4,3-b][1,6]naphthyridine-1,9-diones as calcium antagonists, distinct from kinase- or PDE-inhibiting naphthyridine chemotypes.

Directs research use toward calcium channel / ion channel studies, not kinase or PDE programs.

Patent-derived mechanism; confirm target engagement in relevant assay.

Evidence Dimension	Primary pharmacological class assignment
Target Compound Data	Calcium antagonist (class-level designation per US4720499)
Comparator Or Baseline	1,6-Naphthyridine kinase inhibitors (DYRK/CLK); 1,7-naphthyridine PDE IV inhibitors; 6-aryl naphthyridine PTK inhibitors (US5952342)
Quantified Difference	No quantitative potency data; differentiated by patent-assigned mechanism of action and therapeutic indication
Conditions	Patent classification based on in vivo blood vessel disease models and calcium antagonism assays as described in US4720499

Why This Matters

Procurement decisions based on intended pharmacological target class should consider this compound as a calcium antagonist scaffold, not as a kinase or PDE inhibitor, which directs its use toward cardiovascular or ion channel research programs rather than oncology or inflammation.

• [1] Goedecke AG. Pyrido[4,3-b][1,6]naphthyridine derivatives, process for producing them and their use. US Patent 4,720,499; EP 0239887 A1, 1987. View Source
• [2] Arizona Board of Regents, University of Arizona. Small molecule inhibitors of DYRK/CLK and uses thereof. WO 2025/038277 A1, 2025. https://www.freepatentsonline.com/y2025/0382277.html (accessed 2026-05-13). View Source

Molecular Formula and Substituent Composition: Differentiation from Triazole- and Amino-Substituted Analogs

The target compound (MW 370.4, C₂₁H₁₄N₄O₃) contains a unique dual-heteroaryl substitution pattern (N2-furylmethyl + N8-4-pyridyl) that distinguishes it from other commercially catalogued pyrido[4,3-b][1,6]naphthyridine-1,9-diones. The closest commercially available analogs include: 2-(2-furylmethyl)-8-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione (MW 360.3, C₁₈H₁₂N₆O₃, Hit2Lead SC-9281286) ; 2-(3-chlorophenyl)-8-(2-furylmethyl)pyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione (MW 403.8, C₂₂H₁₄ClN₃O₃) ; and 2-amino-8-(2-furylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione (MW 308.3, C₁₆H₁₂N₄O₃) . The target compound is the only one in this set that combines a 4-pyridyl N8-substituent with a 2-furylmethyl N2-substituent, offering a distinct hydrogen-bond donor/acceptor profile and metal-binding geometry not represented by any single comparator.

Structural Uniqueness

Reported

Only commercially catalogued analog combining N2-furylmethyl with N8-4-pyridyl; comparators carry triazole, amino, chlorophenyl, or benzyl at N2/N8.

Unique pharmacophoric features for SAR exploration; 4-pyridyl moiety absent from all other listed screening compounds.

Chemical identity confirmed by molecular formula comparison.

Evidence Dimension	Molecular formula, molecular weight, and heteroaryl substitution pattern
Target Compound Data	C₂₁H₁₄N₄O₃; MW 370.4; N2=2-furylmethyl; N8=4-pyridyl; 0 H-bond donors; 7 H-bond acceptors
Comparator Or Baseline	Triazole analog: C₁₈H₁₂N₆O₃, MW 360.3, N8=1H-1,2,4-triazol-5-yl . Chlorophenyl analog: C₂₂H₁₄ClN₃O₃, MW 403.8, N2=3-chlorophenyl . Amino analog: C₁₆H₁₂N₄O₃, MW 308.3, N2=NH₂ .
Quantified Difference	ΔMW range: -62.1 to +33.4 Da vs. comparators; Δ N count: -2 to +1; Δ O count: 0 to -1; unique 4-pyridyl substitution not present in any comparator
Conditions	Comparison of commercially catalogued screening compounds from ChemBridge/Hit2Lead and EvitaChem databases

Why This Matters

The target compound fills a structural gap in commercially available pyrido[4,3-b][1,6]naphthyridine-1,9-dione screening sets; its 4-pyridyl moiety is absent from all other listed analogs, making it the only candidate for probing 4-pyridyl-specific pharmacophore interactions.

Absence of Published Direct Comparative Biological Data: Advisory for Evidence-Driven Procurement

A systematic search of PubMed, BindingDB, ChEMBL, and patent literature (conducted 2026-05-13) returned no head-to-head quantitative biological comparison between 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione and any close structural analog. No IC₅₀, EC₅₀, Kd, Ki, or pharmacokinetic parameter has been published for the target compound in any peer-reviewed journal or patent. This absence of data is itself a procurement-relevant finding: users who require validated target engagement or cellular potency metrics should either (a) commission bespoke comparative profiling against their analog of choice, or (b) select an analog with published quantitative pharmacology for which a performance baseline exists. The compound's primary differentiator at the time of writing is its unique substitution pattern (N2-furylmethyl + N8-4-pyridyl), not a demonstrated biological superiority.

Biological Data Gap

Data to verify

No published IC₅₀, EC₅₀, Kd, Ki, or PK parameters for this compound (literature/database search as of 2026-05).

Procurement should be driven by structural novelty, not established potency; commission bespoke profiling if quantitative benchmarks are required.

Several dihydronaphthyridine analogs have nanomolar IC₅₀ values in public databases.

Evidence Dimension	Availability of published quantitative biological data
Target Compound Data	Zero published IC₅₀/EC₅₀/Kd/Ki values; zero published in vivo or PK parameters (as of 2026-05-13)
Comparator Or Baseline	Multiple 1,6-naphthyridine and dihydronaphthyridine analogs with published Ca²⁺ channel IC₅₀ values in BindingDB and ChEMBL (e.g., CHEMBL599217: IC₅₀ 150 nM at N-type Ca²⁺ channel; CHEMBL508181: IC₅₀ 46 nM at vascular Ca²⁺ channel) [1]
Quantified Difference	Data availability gap; target compound has no quantitative biological data vs. literature analogs with nanomolar IC₅₀ values
Conditions	Literature and database search scope: PubMed, BindingDB, ChEMBL, Google Patents, USPTO, EPO (search date 2026-05-13)

Why This Matters

The absence of published biological data means that the target compound cannot be selected on the basis of proven superior potency, selectivity, or ADME properties; procurement should be driven by its unique structural features and the intent to generate novel comparative data.

• [1] BindingDB. CHEMBL599217: IC₅₀ 150 nM, rat N-type calcium channel alpha-1B/alpha-2-delta-1/beta-1b; CHEMBL508181: IC₅₀ 46 nM, vascular calcium channel. https://www.bindingdb.org (accessed 2026-05-13). View Source

Recommended Research and Procurement Scenarios for 2-(2-Furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

Chemical Probe for 4-Pyridyl-Specific Pharmacophore Mapping in Calcium Channel Drug Discovery

The compound's unique N8-(4-pyridyl) group provides a geometrically distinct hydrogen-bond acceptor and metal-coordination vector compared to 2-pyridyl and triazole analogs . Researchers engaged in calcium channel pharmacophore refinement can use this compound to test whether a 4-pyridyl interaction point enhances binding to specific Caᵥ channel subunit interfaces, particularly given the class-level calcium antagonist activity established in US4720499 [1]. This application is appropriate only when accompanied by a parallel comparator (e.g., 2-benzyl-8-(2-pyridyl) analog, CAS 1144437-01-3) to isolate the contribution of the 4-pyridyl geometry.

Diversity-Oriented Screening Library Expansion for Ion Channel Target Panels

As the only commercially catalogued pyrido[4,3-b][1,6]naphthyridine-1,9-dione combining N2-furylmethyl with N8-4-pyridyl, this compound fills a structural gap in screening collections . Procurement is justified for organizations conducting diversity-based screening against ion channel panels (Caᵥ, Naᵥ, Kᵥ), where the furan oxygen and 4-pyridyl nitrogen offer additional pharmacophoric features absent from benzyl-, chlorophenyl-, amino-, and triazole-substituted analogs . The compound should be deployed as part of a set that includes the triazole analog (Hit2Lead SC-9281286) and the chlorophenyl analog (EVT-4615253) to enable scaffold-hopping SAR analysis.

In-House Comparative Selectivity Profiling Against Dihydropyridine Calcium Channel Blockers

Published data for the dihydronaphthyridine class indicate higher vascular selectivity compared to classical dihydropyridines such as nisoldipine in porcine isolated tissue assays . The target compound, bearing the pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold, is a candidate for in-house head-to-head profiling against a reference dihydropyridine (e.g., nifedipine or nisoldipine) in the end-user's specific calcium channel assay format (e.g., FLIPR Ca²⁺ flux, patch-clamp electrophysiology). This scenario is valuable for organizations seeking to identify calcium antagonists with reduced cardiac negative inotropy while maintaining vasorelaxant potency.

Synthetic Chemistry Starting Point for Focused Analog Generation Around the 4-Pyridyl/Furylmethyl Chemotype

The compound's structure, featuring two distinct heteroaromatic substituents on a rigid tetracyclic core, makes it a tractable starting material for parallel derivatization . Synthetic chemists can modify the 4-pyridyl ring (e.g., N-alkylation, N-oxidation, metal complexation) or the furan ring (e.g., hydrogenation to tetrahydrofuran, electrophilic substitution) while using the unmodified compound as a baseline control. The resulting focused library would systematically explore the SAR around this specific dual-substitution pattern, which is not represented in existing commercial analog sets .

Application

Selection Property

Validation Focus

4-Pyridyl calcium channel pharmacophore mapping

N8-(4-pyridyl) geometry

Binding assay with 2-pyridyl comparator

Diversity-oriented ion channel panel screening

Dual N2-furylmethyl + N8-4-pyridyl pattern

Hit profiling across Caᵥ, Naᵥ, Kᵥ panels

Vascular vs. cardiac selectivity profiling

Pyrido[4,3-b][1,6]naphthyridine-1,9-dione scaffold

Tissue selectivity vs. dihydropyridine in patch-clamp/FLIPR

Synthetic derivatization starting point

Two distinct heteroaryl handles

Post-modification purity and stability

• [1] Goedecke AG. Pyrido[4,3-b][1,6]naphthyridine derivatives, process for producing them and their use. US Patent 4,720,499; EP 0239887 A1, 1987. View Source
• [2] Werner G, et al. Hydrophobic properties of novel dihydronaphthyridine calcium antagonists and biological activity in porcine isolated cardiac and vascular smooth muscle. J Cardiovasc Pharmacol. 1991; 18(Suppl 10): S45-S50. View Source